Cas no 37640-74-7 (Propyl 5-bromo-2-hydroxybenzoate)

Propyl 5-bromo-2-hydroxybenzoate structure
37640-74-7 structure
Product Name:Propyl 5-bromo-2-hydroxybenzoate
CAS No:37640-74-7
MF:C10H11BrO3
MW:259.096542596817
CID:1030551
PubChem ID:44829090
Update Time:2025-04-20

Propyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Propyl 5-bromo-2-hydroxybenzoate
    • LogP
    • Propyl5-bromo-2-hydroxybenzoate
    • AKOS015843145
    • 37640-74-7
    • DB-069578
    • A823807
    • propyl 5-bromanyl-2-oxidanyl-benzoate
    • 5-bromo-2-hydroxybenzoic acid propyl ester
    • DTXSID80661173
    • Inchi: 1S/C10H11BrO3/c1-2-5-14-10(13)8-6-7(11)3-4-9(8)12/h3-4,6,12H,2,5H2,1H3
    • InChI Key: KJTDDEAVJZOGAW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C(=O)OCCC)O

Computed Properties

  • Exact Mass: 257.98913
  • Monoisotopic Mass: 257.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.481
  • Boiling Point: 298.524°C at 760 mmHg
  • Flash Point: 134.343°C
  • Refractive Index: 1.564
  • PSA: 46.53

Propyl 5-bromo-2-hydroxybenzoate Pricemore >>

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